ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate
Overview
Description
Ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Moclobemide, which is a reversible inhibitor of monoamine oxidase A (MAO-A).
Mechanism of Action
The mechanism of action of Ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate involves the inhibition of MAO-A, which is an enzyme that catalyzes the breakdown of monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting the activity of MAO-A, Ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate increases the levels of these neurotransmitters in the brain, which can improve mood and alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate have been extensively studied in animal models and human subjects. It has been shown to increase the levels of monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, which can improve mood and alleviate symptoms of depression and anxiety. Additionally, Ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate has been shown to have antioxidant and neuroprotective effects, which can protect against oxidative stress and neuronal damage.
Advantages and Limitations for Lab Experiments
The advantages of Ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate for lab experiments include its high selectivity and reversibility for MAO-A inhibition, which can provide a more targeted and controlled approach for studying the effects of monoamine neurotransmitters on behavior and physiology. However, the limitations of Ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate include its low solubility in water and its potential for non-specific binding to other enzymes and proteins, which can lead to off-target effects and interfere with experimental results.
Future Directions
There are several future directions for the study of Ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate. One direction is to investigate its potential applications in the treatment of other neurological and psychiatric disorders, such as bipolar disorder and schizophrenia. Another direction is to explore its effects on other neurotransmitter systems, such as the cholinergic and glutamatergic systems, and their role in behavior and cognition. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the neuroprotective and antioxidant effects of Ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate, and its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Scientific Research Applications
Ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate has been extensively studied for its potential applications in the treatment of various diseases such as depression, anxiety, and Parkinson's disease. It has been shown to be a selective and reversible inhibitor of MAO-A, which is an enzyme that catalyzes the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting the activity of MAO-A, Ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate increases the levels of these neurotransmitters in the brain, which can improve mood and alleviate symptoms of depression and anxiety.
properties
IUPAC Name |
ethyl 3-methyl-2-oxo-1,3-benzoxazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO4/c1-3-15-10(13)7-4-5-9-8(6-7)12(2)11(14)16-9/h4-6H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAXSTQWHBZWJBX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)OC(=O)N2C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-methyl-N,N-bis[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide](/img/structure/B4854403.png)
![2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide](/img/structure/B4854417.png)
![4-(allylthio)-6-phenylthieno[2,3-d]pyrimidine](/img/structure/B4854418.png)
![methyl 5-isopropyl-2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-3-thiophenecarboxylate](/img/structure/B4854420.png)
![5-(3,6-dicyclopropyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol](/img/structure/B4854435.png)
![4-(2-{[4-(methylthio)benzyl]amino}ethyl)benzenesulfonamide hydrochloride](/img/structure/B4854441.png)
![7-tert-butyl-2-(3,6-dimethylisoxazolo[5,4-b]pyridin-4-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4854473.png)
